6-Methoxy-3-(3-pyridyl)methylene-4-chromanone

• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 6-methoxy-3-(pyridin-3-ylmethylidene)chromen-4-one
• InChI: InChI=1S/C16H13NO3/c1-19-13-4-5-15-14(8-13)16(18)12(10-20-15)7-11-3-2-6-17-9-11/h2-9H,10H2,1H3
• InChI Key: FQLDUZPEYOQING-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCC(=CC3=CN=CC=C3)C2=O

Description

6-Methoxy-3-(3-pyridyl)methylene-4-chromanone is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 25° C. mixture of 20.0 g (0.112 mol) of 6-methoxy-4-chromanone and 18.09 g (0.169 mol) of 3-pyridinecarbaldehyde in 100 ml of methanol was added 14.1 ml (0.169 mol) of pyrrolidine. The resultant solution was allowed to stir 60 hours at 25° C., cooled to 0° C. and filtered to yield 17.07 g (57%) of the title compound, m.p. 127°-131° C.